Cas no 2227683-29-4 ((2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol)

• Product Name: (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol
• CAS No: 2227683-29-4
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5951729
• PubChem ID: 165692277
• Update Time: 2025-06-08

(2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol
• EN300-1907078
• 2227683-29-4

• Inchi： 1S/C10H14BrNO2/c1-7(13)3-4-8-9(11)5-12-6-10(8)14-2/h5-7,13H,3-4H2,1-2H3/t7-/m0/s1
• InChI Key： WDWDWEKCEBNWHN-ZETCQYMHSA-N
• SMILES： BrC1=CN=CC(=C1CC[C@H](C)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol

Professional Introduction to (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol (CAS No. 2227683-29-4)

The compound (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol, identified by its CAS number 2227683-29-4, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, featuring a pyridine core and a butanolic side chain, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and development. The presence of both bromo and methoxy substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyridine moieties. Pyridine derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol is particularly noteworthy, as the stereochemical integrity at the chiral center (C2) plays a crucial role in determining its pharmacological efficacy. This compound exemplifies the growing trend toward enantiopure intermediates, which are increasingly preferred in medicinal chemistry due to their improved selectivity and reduced toxicity.

The structural features of (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol make it an attractive scaffold for further derivatization. The bromo substituent at the 3-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Concurrently, the methoxy group at the 5-position serves as an electron-donating moiety, influencing the electronic properties of the ring and potentially modulating its interactions with biological targets. Such structural versatility has been exploited in various synthetic strategies to generate novel bioactive molecules.

Current research in medicinal chemistry increasingly emphasizes the importance of computational modeling and high-throughput screening in identifying promising drug candidates. The scaffold of (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol has been computationally analyzed to predict its binding affinity to various protein targets. These studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer progression and inflammatory responses. For instance, preliminary docking simulations have indicated that it could interact with kinases and proteases, which are key players in signal transduction pathways relevant to diseases such as cancer and autoimmune disorders.

In vitro studies have begun to explore the pharmacological profile of (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol. Initial assays have demonstrated moderate activity against certain cancer cell lines, suggesting potential therapeutic applications. Additionally, its interaction with microsomal enzymes has been evaluated to assess its metabolic stability and potential for drug-drug interactions. These preliminary findings are encouraging and warrant further investigation into its pharmacokinetic properties.

The synthesis of enantiopure compounds like (2S)-4-(3-bromo-5-methoxypyridin-4-yl)butan-2-ol poses significant challenges due to the need for high stereochemical control. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve this goal. These approaches not only highlight the synthetic prowess required but also underscore the importance of developing efficient routes for producing complex molecules on a scalable basis.

The growing interest in pyridine-based drugs is reflected in recent patents and scientific literature. Several companies have disclosed novel derivatives of this scaffold that exhibit enhanced biological activity or improved pharmacokinetic profiles. This trend underscores the value of compounds like (2S)-4-(3-bromo-5-methoxypyridin-4-ybutsn-butanol

Future directions in research may involve exploring analogs of this compound by modifying substituents on the pyridine ring or altering the length and functionality of the butanolic side chain. Such modifications could lead to compounds with tailored properties, addressing specific therapeutic needs more effectively. Additionally, investigating its role in combination therapies could provide insights into synergistic effects that might enhance overall treatment outcomes.

In conclusion, (CAS No.2227683- 29- 4)((2S)-4--(3- bromo- 5- methoxypyridin- 4- yl)-butan- 2- ol) stands as a promising candidate in pharmaceutical research due to its unique structural attributes and potential biological activities. Its development underscores the ongoing innovation in medicinal chemistry aimed at creating novel therapeutic agents with improved efficacy and safety profiles.